2-{[1-(2,4-Dimethylphenyl)ethyl]amino}acetamide

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• IUPAC Name: 2-[1-(2,4-dimethylphenyl)ethylamino]acetamide
• InChI: InChI=1S/C12H18N2O/c1-8-4-5-11(9(2)6-8)10(3)14-7-12(13)15/h4-6,10,14H,7H2,1-3H3,(H2,13,15)
• InChI Key: HEUIFZLPXNBGJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)NCC(=O)N)C

Description

2-{[1-(2,4-Dimethylphenyl)ethyl]amino}acetamide is a substituted acetamide derivative featuring a 2,4-dimethylphenyl group attached via an ethylamino linkage to the acetamide core. Its molecular formula is C₁₂H₁₈N₂O, with a molecular weight of 206.28 g/mol (calculated). The compound’s structure includes a benzene ring substituted with two methyl groups at the 2- and 4-positions, which enhances lipophilicity compared to analogs with electron-withdrawing substituents (e.g., fluorine) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(2,4-Dimethylphenyl)ethyl]amino}acetamide typically involves the reaction of 2,4-dimethylphenyl ethylamine with acetic anhydride in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

In an industrial setting, the production of 2-{[1-(2,4-Dimethylphenyl)ethyl]amino}acetamide may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures consistent quality and efficiency in the production process .

Chemical Reactions Analysis

Types of Reactions

2-{[1-(2,4-Dimethylphenyl)ethyl]amino}acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various halogenating agents for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to achieve the desired products .

Major Products Formed

The major products formed from these reactions include various substituted amides, amines, and oxides, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-{[1-(2,4-Dimethylphenyl)ethyl]amino}acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-{[1-(2,4-Dimethylphenyl)ethyl]amino}acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

2-{[1-(4-Fluorophenyl)ethyl]amino}acetamide ()

• Key Difference : Replacement of 2,4-dimethylphenyl with 4-fluorophenyl.
• ~2.8 for dimethyl analog) and altering metabolic stability. The dimethyl groups in the target compound enhance steric bulk, possibly improving binding to hydrophobic pockets in biological targets.

N-[2-(Diethylamino)ethyl]-2-phenylacetamide ()

• Key Difference: Diethylaminoethyl substituent instead of dimethylphenyl-ethylamino group.
• Impact: The diethylamino group introduces basicity (pKa ~8–9), enhancing solubility in acidic environments. Increased molecular weight (~235 vs. 206) may reduce blood-brain barrier permeability compared to the target compound.

2-(Diethylamino)-N-[[4-(1-methylethyl)phenyl]methyl]acetamide ()

• Key Difference: p-Isopropylbenzyl group and diethylamino substitution.
• Impact: The isopropyl group adds significant hydrophobicity, while the diethylamino group balances solubility. Larger size (~264 g/mol) may limit oral bioavailability compared to simpler acetamides like the target compound.

Thieno[3,2-d]pyrimidine-1,3(2H,4H)-diacetamide ()

• Key Difference: Heterocyclic thienopyrimidine core with dual acetamide chains.
• Higher molecular weight (~517 g/mol) and complexity reduce synthetic accessibility compared to simpler acetamides.

Hypothetical Pharmacological and Physicochemical Properties

• Lipophilicity : Target compound > 4-fluoro analog (due to methyl groups) .
• Solubility: Diethylamino-containing compounds () > target compound (ionizable groups enhance aqueous solubility).
• Metabolic Stability : Target compound likely > 4-fluoro analog (methyl groups resist oxidative metabolism).

Biological Activity

2-{[1-(2,4-Dimethylphenyl)ethyl]amino}acetamide is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant research findings.

The compound features an acetamide functional group with a dimethylphenyl ethylamine moiety. Its structure can be represented as follows:

$$\text{C}_{12}\text{H}_{17}\text{N}_{1}\text{O}_{1}$$

Biological Activities

1. Antimicrobial Activity
Research indicates that compounds with similar structural features exhibit antimicrobial properties. For instance, derivatives of acetamides have been shown to inhibit various bacterial strains effectively. The mechanism often involves disrupting bacterial cell wall synthesis or function.

2. Anti-inflammatory Effects
Compounds related to 2-{[1-(2,4-Dimethylphenyl)ethyl]amino}acetamide have demonstrated anti-inflammatory activity in various models. They may inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play significant roles in inflammatory processes.

3. Enzyme Inhibition
The compound is also investigated for its potential as an enzyme inhibitor. Similar compounds have shown efficacy against enzymes like acetylcholinesterase (AChE), which is crucial for neurotransmission and has implications in Alzheimer's disease treatment. Inhibitors of AChE can enhance cholinergic transmission, providing symptomatic relief in neurodegenerative conditions.

The biological activity of 2-{[1-(2,4-Dimethylphenyl)ethyl]amino}acetamide is likely mediated through its interaction with specific molecular targets:

• Binding to Receptors: The compound may bind to receptors involved in pain and inflammation pathways.
• Inhibition of Enzymes: It may act as a competitive or non-competitive inhibitor of key enzymes involved in metabolic pathways.

Case Studies

Several studies have explored the biological effects of compounds structurally related to 2-{[1-(2,4-Dimethylphenyl)ethyl]amino}acetamide:

• Study on Antimicrobial Activity: A study evaluated the antimicrobial efficacy of various acetamide derivatives against Gram-positive and Gram-negative bacteria. The results indicated significant inhibition zones, suggesting potential use in treating infections .
• Anti-inflammatory Activity Assessment: Another study assessed the anti-inflammatory properties using a carrageenan-induced paw edema model in rats. Compounds similar to 2-{[1-(2,4-Dimethylphenyl)ethyl]amino}acetamide showed reduced edema compared to control groups .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Inhibits growth of various bacterial strains
Anti-inflammatory	Reduces inflammation in animal models
Enzyme inhibition	Inhibits AChE activity